Cas no 1270333-67-9 (2-(2-bromo-4,5-difluorophenyl)piperidine)

• Product Name: 2-(2-bromo-4,5-difluorophenyl)piperidine
• CAS No: 1270333-67-9
• MF: C₁₁H₁₂BrF₂N
• MW: 276.120489120483
• CID: 6221999
• PubChem ID: 117441712
• Update Time: 2025-10-24

2-(2-bromo-4,5-difluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4,5-difluorophenyl)piperidine
• 1270333-67-9
• EN300-1896180

• Inchi： 1S/C11H12BrF2N/c12-8-6-10(14)9(13)5-7(8)11-3-1-2-4-15-11/h5-6,11,15H,1-4H2
• InChI Key： FRRUDOWCZSEGAP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C1CCCCN1)F)F

Computed Properties

• Exact Mass: 275.01212g/mol
• Monoisotopic Mass: 275.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-bromo-4,5-difluorophenyl)piperidine

Comprehensive Guide to 2-(2-Bromo-4,5-difluorophenyl)piperidine (CAS 1270333-67-9): Properties, Applications, and Market Insights

2-(2-Bromo-4,5-difluorophenyl)piperidine (CAS 1270333-67-9) is a specialized brominated difluorophenyl piperidine derivative gaining attention in pharmaceutical and materials science research. This compound features a unique molecular architecture combining a piperidine ring with a bromo-difluorophenyl moiety, making it valuable for drug discovery intermediates and functional material development. The presence of both bromine and fluorine substituents enhances its reactivity profile, particularly in cross-coupling reactions and medicinal chemistry applications.

The growing interest in fluorinated pharmaceutical compounds has significantly increased demand for this chemical building block. Researchers value 2-(2-bromo-4,5-difluorophenyl)piperidine for its ability to modify drug solubility and bioavailability, addressing current challenges in CNS drug development and metabolic stability optimization. Recent studies highlight its potential in creating novel kinase inhibitors and GPCR-targeting compounds, aligning with industry trends toward precision medicine.

From a synthetic chemistry perspective, CAS 1270333-67-9 serves as a versatile intermediate for palladium-catalyzed coupling reactions. The bromine atom at the 2-position enables efficient Suzuki-Miyaura cross-coupling, while the electron-withdrawing difluoro substitution pattern influences the compound's electronic properties. These characteristics make it particularly useful for constructing complex heterocyclic systems in drug discovery programs.

The pharmaceutical industry's focus on fluorine-containing drugs (currently representing ~30% of small molecule therapeutics) has created substantial demand for difluorophenyl derivatives like this compound. Market analysis indicates growing procurement of 2-(2-bromo-4,5-difluorophenyl)piperidine by contract research organizations and academic institutions working on neurodegenerative disease targets and pain management therapeutics.

Quality specifications for 1270333-67-9 typically require ≥95% purity (HPLC), with particular attention to residual solvent levels and heavy metal content. Advanced analytical techniques including LC-MS characterization and NMR spectral analysis are essential for verifying the structural integrity of this building block. Proper storage conditions (typically 2-8°C under inert atmosphere) help maintain the compound's stability for long-term research use.

Recent patent literature reveals innovative applications of 2-(2-bromo-4,5-difluorophenyl)piperidine derivatives in developing next-generation antidepressants and non-opioid analgesics. The compound's structural features enable precise modulation of target binding interactions while maintaining favorable ADME properties. Several clinical candidates containing similar scaffolds have shown promising results in Phase I/II trials for neurological disorders.

From an environmental perspective, researchers are developing greener synthetic routes to bromo-difluorophenyl piperidine compounds, including catalytic methods that reduce halogenated waste. The pharmaceutical industry's commitment to green chemistry principles is driving innovation in the production of such specialized intermediates, with several manufacturers now offering sustainable synthesis options for CAS 1270333-67-9.

The global market for fluorinated pharmaceutical intermediates is projected to grow at 6.8% CAGR through 2030, with 2-(2-bromo-4,5-difluorophenyl)piperidine positioned as a key material in this expanding sector. Regional production hubs in North America, Europe, and Asia are scaling up capacity to meet rising demand from drug discovery programs focused on CNS disorders and age-related diseases.

Analytical challenges associated with 1270333-67-9 include developing robust HPLC methods for purity assessment and characterizing potential degradation products. Advanced techniques like HRMS analysis and multidimensional NMR are increasingly employed to ensure batch-to-batch consistency in research applications. These quality control measures are critical for reproducible results in medicinal chemistry programs.

Future research directions for 2-(2-bromo-4,5-difluorophenyl)piperidine derivatives include exploration of their allosteric modulator potential and applications in proteolysis targeting chimera (PROTAC) development. The compound's unique stereoelectronic properties make it particularly interesting for designing targeted protein degraders, an emerging therapeutic modality in oncology and neurodegenerative disease research.